Cas no 98899-26-4 (dibutyl cyclobutane-1,1-dicarboxylate)
98899-26-4 structure
Product Name:dibutyl cyclobutane-1,1-dicarboxylate
CAS No:98899-26-4
MF:C14H24O4
MW:256.337965011597
CID:1993399
PubChem ID:1878905
Update Time:2025-04-21
dibutyl cyclobutane-1,1-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dibutyl cyclobutane-1,1-dicarboxylate
- 1,1-cyclobutanedicarboxylic acid, dibutyl ester
- cyclobutane-1,1-dicarboxylic acid dibutyl ester
- 98899-26-4
- DTXSID40365443
- SCHEMBL6058609
-
- Inchi: 1S/C14H24O4/c1-3-5-10-17-12(15)14(8-7-9-14)13(16)18-11-6-4-2/h3-11H2,1-2H3
- InChI Key: ASKLWMYRBLRFJE-UHFFFAOYSA-N
- SMILES: O(CCCC)C(C1(C(=O)OCCCC)CCC1)=O
Computed Properties
- Exact Mass: 256.167
- Monoisotopic Mass: 256.167
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.051
- Boiling Point: 298.8°C at 760 mmHg
- Flash Point: 135.6°C
- Refractive Index: 1.47
dibutyl cyclobutane-1,1-dicarboxylate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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